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Compound of Interest

Compound Name: Potassium antimonate trihydrate

Cat. No.: B16147376

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Potassium Antimonate Trihydrate, a crucial

inorganic compound in various scientific applications. Below, you will find detailed information

on its nomenclature, physicochemical properties, and established experimental protocols,

presented in a clear and accessible format for laboratory professionals.

Nomenclature and Synonyms
Potassium Antimonate Trihydrate is known by several names in scientific literature and

commercial listings. Understanding these synonyms is essential for comprehensive literature

searches and material sourcing. The compound's formal IUPAC name is Potassium

hexahydroxoantimonate(V).[1] Its unique CAS Registry Number is 12208-13-8.[2]

The following table summarizes the most common synonyms for Potassium Antimonate
Trihydrate.
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Synonym Context/Notes References

Potassium

hexahydroxoantimonate(V)
IUPAC Name [1][2][3]

Potassium pyroantimonate
A widely used common and

historical name.[2][4]
[2][4][5][6]

Potassium antimonate,

hydrated

A general term indicating the

presence of water molecules.

[1][2]

[1][2]

Potassium pyroantimonate

trihydrate
Specifies the trihydrate form. [2][3][5][6]

Potassium acid

pyroantimonate

An older term, sometimes used

interchangeably.
[2]

Antimony potassium hydroxide
Descriptive name based on its

constituent ions.
[6][7][8]

Antimonic acid,

monopotassium salt

A name reflecting its acidic

properties.
[6][7][8]

It is important to note that while "Potassium pyroantimonate" is a frequent synonym, the actual

structure corresponds to hexahydroxoantimonate(V). The term "pyroantimonate" can

sometimes refer to the dehydrated form, K₂H₂Sb₂O₇·4H₂O.[9]

A related but distinct compound is Antimony potassium tartrate, also known as tartar emetic,

which has a different chemical structure and applications, primarily as a historical

pharmaceutical agent.[10][11]

Physicochemical Properties
The following table outlines the key quantitative data for Potassium Antimonate Trihydrate,

facilitating its use in experimental design.
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Property Value References

CAS Registry Number 12208-13-8 [2][5][6]

Molecular Formula
K[Sb(OH)₆] (anhydrous)

KSb(OH)₆·3H₂O (trihydrate)
[1][7][12]

Molecular Weight
262.90 g/mol (anhydrous)

316.95 g/mol (trihydrate)
[1][12][13]

Appearance
White to off-white crystalline

powder.[4]
[4][7][12]

Melting Point 240 °C (decomposes) [2][3]

Solubility

Sparingly soluble in cold water,

more soluble in hot water.

Insoluble in ethanol.

[2][3][4]

pH
7.5 - 9.0 (20 g/L in H₂O at

20°C)
[2]

Storage Temperature +5°C to +30°C [2][3]

Experimental Protocol: Cation Localization in
Biological Tissues for Electron Microscopy
Potassium antimonate is a cornerstone reagent for the ultrastructural localization of cations,

particularly calcium (Ca²⁺) and sodium (Na⁺), in biological specimens.[14][15][16] The

underlying principle is the formation of electron-dense precipitates when the antimonate anion

reacts with these cations, allowing their visualization via transmission electron microscopy

(TEM).[17][18]

Objective: To localize intracellular cations (e.g., Ca²⁺, Na⁺) in tissue samples for ultrastructural

analysis.

Methodology: The Potassium Pyroantimonate-Osmium Method

This protocol is a widely cited method for cation localization.[14]
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1. Reagent Preparation:

2% (w/v) Potassium Antimonate Solution: Dissolve 2g of Potassium Antimonate Trihydrate
in 100 mL of boiling deionized water. Allow it to cool to room temperature. The pH should be
adjusted to between 7.4 and 7.6 with 0.1M acetic acid. This solution should be prepared
fresh.
Fixative Solution: A common fixative is a mixture of glutaraldehyde and paraformaldehyde in
a suitable buffer (e.g., phosphate or cacodylate buffer). The potassium antimonate solution is
typically added to the fixative immediately before use.

2. Tissue Processing:

Primary Fixation: Small tissue blocks (approx. 1 mm³) are immersed in the freshly prepared
fixative containing potassium antimonate for 2-4 hours at 4°C. The aldehyde fixation cross-
links proteins, preserving cellular morphology, while the antimonate precipitates cations.[17]
Washing: Rinse the tissue blocks thoroughly with the buffer (without the fixative and
antimonate) to remove excess reagents.
Post-fixation: Post-fix in a buffered 1% osmium tetroxide solution, which may also contain
potassium antimonate, for 1-2 hours at 4°C. Osmium tetroxide enhances contrast and
preserves lipid structures.
Dehydration: Dehydrate the tissue blocks through a graded series of ethanol or acetone
(e.g., 50%, 70%, 90%, 100%).
Infiltration and Embedding: Infiltrate the dehydrated tissue with a suitable resin (e.g., Epon,
Araldite) and embed in molds. Polymerize the resin according to the manufacturer's
instructions.

3. Ultrathin Sectioning and Staining:

Cut ultrathin sections (60-90 nm) using an ultramicrotome.
Mount the sections on copper grids.
Optionally, stain the sections with uranyl acetate and lead citrate to enhance the contrast of
cellular structures.

4. Electron Microscopy and Analysis:

Examine the sections using a transmission electron microscope. The cation-antimonate
precipitates will appear as electron-dense deposits.[16]
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The elemental composition of the precipitates can be confirmed using techniques such as
Energy-Dispersive X-ray Spectroscopy (EDX) or Electron Probe Microanalysis (EPMA).[14]
[18]

Considerations and Limitations:

Specificity: The potassium antimonate method is not strictly specific for a single cation. It can

also precipitate magnesium and some biogenic amines.[17] Therefore, correlative analytical

techniques are crucial for definitive identification of the localized ions.[19]

Ion Mobility: There is a risk of ion redistribution during tissue processing. Rapid and efficient

fixation is critical to minimize this artifact.[17]

Precipitate Formation: The formation of precipitates can be influenced by pH, buffer

composition, and the presence of other ions.[15]

Visualizing the Experimental Workflow
The following diagram illustrates the key stages of the potassium antimonate protocol for cation

localization.
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Caption: Workflow for cation localization using the potassium antimonate method.
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This technical guide provides a foundational understanding of Potassium Antimonate
Trihydrate for its effective application in scientific research. For specific experimental

adaptations, consulting the primary literature is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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